Cas no 20726-67-4 (2,4-Hexadiyne, 1,6-dimethoxy-)

• Product Name: 2,4-Hexadiyne, 1,6-dimethoxy-
• CAS No: 20726-67-4
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• CID: 1399597
• PubChem ID: 11829512
• Update Time: 2025-04-20

2,4-Hexadiyne, 1,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadiyne, 1,6-dimethoxy-
• 1,6-dimethoxyhexa-2,4-diyne
• SCHEMBL13006245
• 20726-67-4
• 1,4-bis(4-methoxy-2-methyl)buta-1,3-diyne
• DTXSID70473969

• Inchi： 1S/C8H10O2/c1-9-7-5-3-4-6-8-10-2/h7-8H2,1-2H3
• InChI Key： WAPCAIUCRKHCNY-UHFFFAOYSA-N
• SMILES： O(C)CC#CC#CCOC

Computed Properties

• Exact Mass: 138.0681
• Monoisotopic Mass: 138.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46